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Compound of Interest

Compound Name: Methyl 2-fluoropropionate

Cat. No.: B1589232

For Immediate Use by Laboratory Professionals

Understanding the Hazard Profile of Methyl 2-
fluoropropionate

Methyl 2-fluoropropionate (CAS No: 2366-56-5) is a flammable and toxic organic compound

requiring meticulous handling and disposal protocols.[1][2] An in-depth understanding of its

properties is the cornerstone of its safe management.

Key Hazards:

Flammability: It is a flammable liquid and vapor, with a flashpoint that necessitates storage
and handling away from ignition sources.[1][2]

Toxicity: Harmful if swallowed and may cause respiratory irritation.[1][2]

Irritant: Causes skin and eye irritation.[1][2]

Reactivity: While stable under normal conditions, it is incompatible with strong acids, bases,
and oxidizing agents.[3][4] It can also undergo hydrolysis to form 2-fluoropropionic acid and
methanol.

Chemical and Physical Properties Summary
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Property Value Source
CAS Number 2366-56-5 [1]
Molecular Formula C4H7FO2 [5]
Appearance Colorless liquid [5]
Flash Point 20°C [1]
Boiling Point 108°C [1]

Personal Protective Equipment (PPE): Your First
Line of Defense

Prior to handling methyl 2-fluoropropionate, donning the appropriate PPE is mandatory. The
selection of PPE should be based on a thorough risk assessment of the specific laboratory
procedures being undertaken.

o Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are recommended.
Always inspect gloves for any signs of degradation or perforation before use.

o Eye Protection: Chemical safety goggles are essential. In situations with a higher risk of
splashing, a face shield should be worn in addition to goggles.

o Skin and Body Protection: A flame-retardant lab coat or coveralls should be worn. Ensure
that clothing fully covers the arms and legs.

» Respiratory Protection: All handling of methyl 2-fluoropropionate should be conducted in a
well-ventilated area, preferably within a chemical fume hood.[6] If there is a risk of inhalation,
a respirator with an appropriate organic vapor cartridge should be used.

Segregation and Storage of Waste: Preventing
Hazardous Reactions

Proper segregation of chemical waste is a critical step in ensuring laboratory safety and
environmental protection. Due to its halogenated nature, methyl 2-fluoropropionate waste
must not be mixed with non-halogenated organic waste streams.
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Waste Stream Classification

» Halogenated Organic Waste: This is the designated waste stream for methyl 2-
fluoropropionate and any solvents or materials contaminated with it.

» Non-Halogenated Organic Waste: This stream is for organic solvents and compounds that
do not contain halogens (F, Cl, Br, I).

e Aqueous Waste: This is for water-based solutions. Methyl 2-fluoropropionate should not be
disposed of down the drain.

The following diagram illustrates the decision-making process for waste segregation:

Halogenated Organic
Waste Container

Generated Waste
(Methyl 2-fluoropropionate)

Is it a halogenated
organic compound?

Non-Halogenated Organic
Waste Container

Click to download full resolution via product page

Caption: Waste segregation decision workflow.

Step-by-Step Disposal Protocol

This protocol provides a systematic approach to the disposal of methyl 2-fluoropropionate,
from the point of generation to collection for final disposal.

Step 1: Container Selection and Labeling

o Select an Appropriate Container: Use a clean, dry, and chemically compatible container with
a secure screw-top cap. High-density polyethylene (HDPE) or glass containers are suitable.
The container must be in good condition, free from cracks or leaks.

o Label the Container: Before adding any waste, affix a "Hazardous Waste" label. The label
must clearly state:
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[e]

The full chemical name: "Methyl 2-fluoropropionate”

o

The words "Halogenated Organic Waste"

[¢]

The associated hazards (e.g., Flammable, Toxic)

The date of first accumulation.

[¢]

Step 2: Waste Accumulation

o Location: Store the waste container in a designated Satellite Accumulation Area (SAA) at or
near the point of generation.

e Segregation: Ensure the container is stored separately from incompatible materials such as
strong acids, bases, and oxidizing agents.

 Filling: Do not overfill the container. Leave at least 10% headspace to allow for vapor
expansion.

» Closure: Keep the container securely closed at all times, except when adding waste.

Step 3: Handling of Hydrolysis Products

Methyl 2-fluoropropionate can hydrolyze to form 2-fluoropropionic acid and methanol. 2-
Fluoropropionic acid is corrosive and causes severe skin burns and eye damage.[7] Methanol
is flammable and toxic. Therefore, if the waste has been stored for an extended period or has
been in contact with water, it should be handled with additional caution, assuming the presence
of these hydrolysis products. The waste should still be disposed of as halogenated organic
waste.

Step 4: Request for Waste Pickup

Once the waste container is full or has been in accumulation for the maximum allowable time
according to your institution's policies and local regulations, arrange for its collection by your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal contractor.
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Emergency Procedures: Spill and Exposure
Management

Accidents can happen, and being prepared is crucial.

Small Spills (less than 100 mL) in a Fume Hood:

o Alert Personnel: Inform others in the immediate area.

o Containment: Use a spill kit with absorbent materials (e.g., vermiculite, sand, or commercial
sorbents) to contain the spill.

o Cleanup: Wearing appropriate PPE, carefully collect the absorbent material and place itin a
sealed, labeled container for disposal as halogenated organic waste.

» Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol),
followed by soap and water.

Large Spills (greater than 100 mL) or Spills Outside a
Fume Hood:

o Evacuate: Immediately evacuate the area.
« |solate: Close the doors to the laboratory and prevent entry.

» Notify: Contact your institution's EHS or emergency response team immediately.

Personnel Exposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.
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¢ Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

The following flowchart outlines the emergency response procedure:

Is the spill >100 mL
or outside a fume hood?

Small Spill Procedure:
1. Alert others
2. Contain with sorbent
3. Collect waste
4, Decontaminate

Large Spill Procedure:
1. Evacuate area
2. Isolate the lab
3. Call EHS/Emergency Response

Click to download full resolution via product page

Caption: Emergency spill response workflow.

Regulatory Compliance

The disposal of methyl 2-fluoropropionate is governed by federal, state, and local
regulations. In the United States, the primary regulatory framework is the Resource
Conservation and Recovery Act (RCRA), administered by the Environmental Protection Agency
(EPA).[8] It is imperative to adhere to the specific guidelines set forth by your institution's EHS
department, which are designed to be in compliance with these regulations.

Decontamination of Laboratory Equipment
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All equipment that has been in contact with methyl 2-fluoropropionate must be thoroughly
decontaminated before reuse or disposal.

« Initial Rinse: Rinse the equipment with a suitable organic solvent, such as ethanol or
acetone, to remove the bulk of the chemical. This rinsate must be collected and disposed of
as halogenated organic waste.

e Wash: Wash the equipment with soap and warm water.
e Final Rinse: Rinse with deionized water.

e Drying: Allow the equipment to air dry completely or dry in an oven.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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